Cas no 898537-77-4 (3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine)

3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine structure
898537-77-4 structure
Product Name:3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine
CAS No:898537-77-4
MF:C14H19N3
MW:229.320762872696
MDL:MFCD04115069
CID:715090
PubChem ID:7016491
Update Time:2024-10-26

3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine,3-(1,1-dimethylethyl)-1-(3-methylphenyl)-
    • 3-tert-butyl-1-(3-methylphenyl)-1H-pyrazol-5-amine
    • 5-tert-butyl-2-(3-methylphenyl)pyrazol-3-amine
    • 5-tert-Butyl-2-m-tolyl-2H-pyrazol-3-ylamine
    • YDYDGSYHOOCUPO-UHFFFAOYSA-N
    • 4897AC
    • AB19565
    • AK114134
    • ST24041672
    • Z228589382
    • 3-(1,1-Dimethylethyl)-1-(3-methylphenyl)-1H-pyrazol-5-a
    • 3-(1,1-Dimethylethyl)-1-(3-methylphenyl)-1H-pyrazol-5-amine (ACI)
    • 3-tert-Butyl-1-(m-tolyl)-1H-pyrazol-5-amine
    • CS-0142923
    • DB-078529
    • Y10413
    • MFCD04115069
    • DTXSID10426853
    • 898537-77-4
    • AKOS009113513
    • AC-29601
    • 3-TERT-BUTYL-1-M-TOLYL-1H-PYRAZOL-5-AMINE
    • DS-6418
    • EN300-37345
    • SCHEMBL1013681
    • J-513108
    • 3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine
    • MDL： MFCD04115069
    • Inchi： 1S/C14H19N3/c1-10-6-5-7-11(8-10)17-13(15)9-12(16-17)14(2,3)4/h5-9H,15H2,1-4H3
    • InChI Key： YDYDGSYHOOCUPO-UHFFFAOYSA-N
    • SMILES： N1N(C2C=C(C)C=CC=2)C(N)=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 229.15800
  • Monoisotopic Mass: 229.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 90-92 °CEnamineEN300-37345
  • Boiling Point: 378.1±37.0 °C at 760 mmHg
  • Flash Point: 182.5±26.5 °C
  • PSA: 43.84000
  • LogP: 3.64160
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine Security Information

3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine Pricemore >>

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3-(Tert-Butyl)-1-(m-tolyl)-1H-pyrazol-5-amine Production Method

Production Method 1

536-89-0 536-89-0
59997-51-2 59997-51-2
898537-77-4 898537-77-4
Reaction Conditions
1.1 Catalysts: Acetic acid Solvents: Ethanol ;  overnight, reflux
Reference
Synthesis, characterization and anti-inflammatory activity of novel pyrazolyl ketoamides
Mahaveer, P.; Kulkarni, R. G.; Radakrishna, P.; Chandrashekar, V. M.; Achaiah, G., Indian Journal of Chemistry, 2013, (6), 818-823

Production Method 2

59997-51-2 59997-51-2
637-04-7 637-04-7
898537-77-4 898537-77-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  6 - 8 h, 80 °C
Reference
Synthesis and p38 inhibitory activity of some novel substituted N,N'-diarylurea derivatives
Zhu, Dianxi; Xing, Qifeng; Cao, Ruiyuan; Zhao, Dongmei; Zhong, Wu, Molecules, 2016, 21(5), 677/1-677/27

Production Method 3

59997-51-2 59997-51-2
637-04-7 637-04-7
898537-77-4 898537-77-4
Reaction Conditions
1.1 Solvents: Ethanol ;  12 - 14 h, reflux
Reference
Synthesis of new pyrazolyl urea derivatives as antiinflammatory agents
Radhika, K.; Tangeda, Saritha Jyostna; Garlapati, Achaiah, Indian Journal of Heterocyclic Chemistry, 2012, 22(2), 155-158

Production Method 4

59997-51-2 59997-51-2
637-04-7 637-04-7
898537-77-4 898537-77-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  48 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10 - 11, rt
Reference
Synthesis and biological evaluation of chromenylurea and chromanylurea derivatives as anti-TNF-α agents that target the p38 MAPK pathway
Li, Xingzhou; Zhou, Xinming; Zhang, Jing; Wang, Lili; Long, Long; et al, Molecules, 2014, 19(2), 2004-2028

Production Method 5

536-89-0 536-89-0
59997-51-2 59997-51-2
898537-77-4 898537-77-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  24 h, 90 °C
Reference
Development of a Fluorescent-Tagged Kinase Assay System for the Detection and Characterization of Allosteric Kinase Inhibitors
Simard, Jeffrey R.; Getlik, Matthaus; Grutter, Christian; Pawar, Vijaykumar; Wulfert, Sabine; et al, Journal of the American Chemical Society, 2009, 131(37), 13286-13296

Production Method 6

536-89-0 536-89-0
59997-51-2 59997-51-2
898537-77-4 898537-77-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  24 h, 90 °C
Reference
Hybrid Compound Design To Overcome the Gatekeeper T338M Mutation in cSrc
Getlik, Matthaeus; Gruetter, Christian; Simard, Jeffrey R.; Kluter, Sabine; Rabiller, Matthias; et al, Journal of Medicinal Chemistry, 2009, 52(13), 3915-3926

Production Method 7

59997-51-2 59997-51-2
637-04-7 637-04-7
898537-77-4 898537-77-4
Reaction Conditions
1.1 Catalysts: Acetic acid Solvents: Ethanol ;  overnight, reflux
Reference
Synthesis, Antibacterial, Antifungal and Antitubercular Activities of N-Pyrazolylbenzamide Derivatives
Kulkarni, Ravindra; Vijaykumar; Babu, Harish; Kumar, Krishna; Gaddam, Naveen; et al, Medicinal Chemistry (Sharjah, 2014, 10(2), 220-227

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